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Compound of Interest

2-(4-Chloro-2-
Compound Name:
methylphenoxy)ethanol

Cat. No.: B1294840

Solubility of 2-(4-Chloro-2-
methylphenoxy)ethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(4-
chloro-2-methylphenoxy)ethanol (CAS No: 36220-29-8). Due to a lack of readily available
quantitative solubility data in peer-reviewed literature and chemical databases, this document
focuses on providing a qualitative assessment of its expected solubility based on its chemical
structure and the properties of analogous compounds. Furthermore, detailed experimental
protocols are provided to enable researchers to determine the solubility of this compound in
various solvents.

Introduction

2-(4-chloro-2-methylphenoxy)ethanol is a chemical compound with potential applications in
various fields of research and development. Understanding its solubility is a critical parameter
for its handling, formulation, and application in experimental studies. This guide aims to provide
the foundational knowledge for researchers to effectively work with this compound.

Physicochemical Properties
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While specific solubility data is not widely published, some key physicochemical properties of 2-
(4-chloro-2-methylphenoxy)ethanol have been reported and are summarized in the table
below. These properties can help in predicting its solubility behavior.

Property Value Reference
CAS Number 36220-29-8 [1]
Molecular Formula C9H11CIO2 [1]
Molecular Weight 186.63 g/mol [2]
Density 1.198 g/cm3 [1]
Boiling Point 294.5 °C at 760 mmHg [1]
Flash Point 131.9°C [1]

Qualitative Solubility Assessment

Based on the principles of "like dissolves like," the solubility of 2-(4-chloro-2-
methylphenoxy)ethanol can be inferred from its structure. The molecule possesses both polar
and non-polar characteristics. The presence of a hydroxyl (-OH) group and an ether linkage
introduces polarity and the capacity for hydrogen bonding, suggesting potential solubility in
polar solvents. Conversely, the chlorinated aromatic ring and the methyl group contribute to its
non-polar character, indicating likely solubility in organic solvents.

For a qualitative comparison, the related compound 2-phenoxyethanol is slightly soluble in
water and miscible with acetone, alcohol, and glycerol.[3][4][5][6][7] Given the structural
similarity, 2-(4-chloro-2-methylphenoxy)ethanol is expected to exhibit comparable solubility,
likely being sparingly soluble in water and more soluble in polar organic solvents. The presence
of the chloro and methyl substituents on the aromatic ring may slightly decrease its polarity
compared to 2-phenoxyethanol, potentially leading to lower water solubility and enhanced
solubility in less polar organic solvents.

Another structurally related compound, (4-chloro-2-methylphenoxy)acetic acid (MCPA), is
noted to be insoluble in water.[8] However, the carboxylic acid functional group in MCPA
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significantly differs in polarity and acidity from the hydroxyl group in 2-(4-chloro-2-
methylphenoxy)ethanol, making direct solubility comparisons less reliable.

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data, experimental determination is necessary. The
following are detailed methodologies for key experiments.

Protocol 1: Qualitative Solubility Test

This protocol provides a rapid assessment of a compound's solubility in various solvents.

Materials:

Test compound (2-(4-chloro-2-methylphenoxy)ethanol)

A selection of solvents (e.g., water, ethanol, methanol, acetone, diethyl ether, hexane)

Small test tubes

Vortex mixer

Spatula

Procedure:

Place approximately 25 mg of the test compound into a small test tube.[9]
e Add 0.75 mL of the chosen solvent to the test tube in small portions.[9]
» After each addition, vigorously shake or vortex the test tube for 30-60 seconds.[9][10]

 Visually inspect the solution to determine if the compound has dissolved completely. A
compound is considered soluble if no solid particles are visible.

e Record the observation as soluble, partially soluble, or insoluble.

« If the compound is soluble in water, the pH of the solution can be tested with litmus paper to
determine its acidic or basic nature.[11]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1294840?utm_src=pdf-body
https://www.benchchem.com/product/b1294840?utm_src=pdf-body
https://www.benchchem.com/product/b1294840?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Quantitative Solubility Determination (Shake-
Flask Method)

This method is a standard procedure for determining the equilibrium solubility of a compound in
a specific solvent at a controlled temperature.

Materials:

Test compound

Chosen solvent

Screw-capped vials or flasks

Constant temperature shaker bath

Analytical balance

Filtration apparatus (e.g., syringe filters)

A suitable analytical method for quantification (e.g., HPLC, UV-Vis spectrophotometry)
Procedure:

e Add an excess amount of the solid test compound to a vial.

e Add a known volume of the solvent to the vial.

e Securely cap the vial and place it in a constant temperature shaker bath.

o Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is
reached.

o After equilibration, allow the undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant (the clear liquid above the solid).

« Filter the supernatant to remove any remaining solid particles.
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e Quantify the concentration of the dissolved compound in the filtrate using a pre-validated
analytical method.

e The determined concentration represents the solubility of the compound in that solvent at the
specified temperature.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for determining the solubility of an organic

compound.
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Solubility Determination Workflow

Start: Obtain Test Compound

Perform Qualitative Solubility Test
in Various Solvents

Select Solvents for
Quantitative Analysis

Quantitative Solubility Determination
(Shake-Flask Method)

Analyze Supernatant
(e.g., HPLC, UV-Vis)

Record and Analyze
Solubility Data

End: Report Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a compound.
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This guide provides a starting point for researchers working with 2-(4-chloro-2-
methylphenoxy)ethanol. While quantitative solubility data is not currently available in the
public domain, the provided protocols and qualitative assessment will aid in the design of
experiments and the development of formulations involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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